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Compound of Interest

Compound Name: 4-(Azepan-1-yl)oxolan-3-ol
CAS No.: 10296-00-1
Cat. No.: B2504552
Get Quote
. J

Executive Summary & Immediate Action Card

Compound Classification: Heterocyclic Amine / Cyclic Ether Alcohol Primary Hazard: Skin/Eye
Irritant, Organic Base, Potential Peroxide Former (Low Risk). Disposal Stream: Non-
Halogenated Organic Waste (Basic).[2]

Immediate Action for Spills (>100 mg):

Isolate: Evacuate immediate area; mark as "Chemical Spill — Basic Organic".[2]

PPE: Nitrile gloves (double-gloved), safety goggles, lab coat.[2][3]

Neutralize: Adsorb with dry sand or chemical spill pad.[2] Do not use strong acids directly on
neat material.[2]

Disposal: Transfer to a labeled "Solid Hazardous Waste" container.

Chemical Characterization & Hazard Identification
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To dispose of a chemical safely, one must understand its reactivity. 4-(Azepan-1-yl)oxolan-3-

ol is a bifunctional molecule containing a basic azepane ring and a tetrahydrofuran (oxolane)

core.[1][2]

Functional Group

Hazard Characteristic

Disposal Implication

Azepane (Homopiperidine)

Basic (pKa ~10-11).[1][2]
Corrosive/lrritant to mucous

membranes.[2]

Segregate from Acids.
Exothermic neutralization risk.
[2] Must go into basic or

neutral organic waste streams.

[2]

Oxolane (THF derivative)

Flammable / Peroxidizable.[2]
Ether linkage can form
peroxides upon prolonged air

exposure.[2]

Do not distill to dryness if in
waste solvent.[2][3] Dispose of

aged containers immediately.

[2]

Hydroxy! (-OH)

Polar protic.[1][2] Increases
water solubility slightly but

remains lipophilic.[2]

Compatible with standard

organic incineration streams.

[2]

Expert Insight: Unlike simple solvents, this molecule is a high-boiling intermediate.[2] It will not

evaporate readily.[2][3] In waste containers, it acts as a "hidden base," capable of slowly

reacting with acidic waste components if improperly segregated.[2]

Waste Stream Segregation Strategy

The most common failure mode in laboratory disposal is improper segregation, leading to

container pressurization.[2]

The Golden R

1’)

ule of Seareanation

J° <J 7

Never mix 4-(Azepan-1-yl)oxolan-3-ol with Acidic Waste Streams (Waste Code: D002).[1][2]
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Correct Stream:

» Stream A: Non-Halogenated Organic Solvents. (If dissolved in EtOH, MeOH, DMSO).

o Stream B: Solid Hazardous Waste. (If pure solid, silica gel residue, or contaminated wipes).

[2]

Decision Logic: Disposal Workflow

Waste Material:

4-(Azepan-1-yl)oxolan-3-ol

Physical State?

VAN

Solid / Residue Liquid Solution

ipes, Silica, Pure Cmpd

Stream: Solid Hazardous Waste Halogenated Solvents Present?
(Tag: Basic Organic Solid) (DCM, Chloroform)

No (EtOH, DMSO, THF) \ Yes

Stream: Non-Halogenated Organic

(Tag: Basic Organic Liquid)

Stream: Halogenated Organic

(Tag: Basic Organic + Halogens)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-(Azepan-1-yl)oxolan-3-ol waste streams to

prevent cross-reactivity.

Step-by-Step Disposal Protocols

Protocol A: Routine Disposal of Reaction Mixtures
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Context: You have a mother liquor or crude reaction mixture containing the compound.[2]

Quench: Ensure no active reagents (e.g., LAH, acid chlorides) remain.[2] Quench with
methanol or water as appropriate for the other reagents.

pH Check: Spot test the waste solution on pH paper.

o If pH < 5:[1][2] Neutralize slowly with saturated Sodium Bicarbonate (NaHCOs) to pH 7-9.
[1][2] Reason: Preventing the addition of acidic waste to the organic solvent drum reduces
corrosion and explosion risks.[2]

Transfer: Pour into the Non-Halogenated Organic Waste carboy (unless chlorinated solvents
are present).

Labeling: List "4-(Azepan-1-yl)oxolan-3-ol" explicitly on the waste tag. Do not just write
"Organic Waste."

Protocol B: Disposal of Pure Compound (Expired/Unused)

Context: You found an old vial (5g) in the back of the fridge.

Do Not flush down the drain. This compound is toxic to aquatic life (Category Acute
1/Chronic 1 typical for azepanes) [1].[2]

Dissolution (Preferred): Dissolve the solid in a minimal amount of acetone or ethanol.
Transfer: Move the solution to the organic waste carboy.

Alternative (Solid): If the bottle is sealed and stable, place the entire container into a wide-
mouth Lab Pack drum destined for incineration.[2]

Protocol C: Decontamination of Glassware

Context: Cleaning a flask with sticky residue.

Solvent Rinse: Rinse 3x with Acetone or Ethanol.[2] Collect rinses into Organic Waste.

Acid Wash (Optional but Effective): If residue persists, use dilute 1M HCI to protonate the
azepane nitrogen, making it water-soluble.[2]
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o Critical: Collect this specific acid rinse separately and neutralize it before adding to any
organic waste container.[2]

e Final Wash: Wash with soap and water; drain safe.[2]

Regulatory Compliance & Documentation

For US-based laboratories, adherence to RCRA (Resource Conservation and Recovery Act) is
mandatory.[1][2]

o Waste Codes:
o D001 (Ignitable): If disposed of in flammable solvents (Acetone/THF).[1]

o Characteristic Waste: While not explicitly P-listed or U-listed, it should be treated as
toxic/irritant.[2]

e Labeling Requirements:
o Must read "HAZARDOUS WASTE".[2][3]
o Must list constituents: "4-(Azepan-1-yl)oxolan-3-ol, Acetone, Ethanol".[1][2]

o Must indicate hazard: "Irritant”, "Flammable" (if in solvent).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Oxolanos | Fisher Scientific [fishersci.es]

2. rbnainfo.com [rbnainfo.com]

3. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

e To cite this document: BenchChem. [Operational Guide: Safe Disposal of 4-(Azepan-1-
yl)oxolan-3-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2504552/docs#operational-guide-safe-disposal-of-4-
azepan-1-yl-oxolan-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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